2-(4-Bromophenyl)-6,6-dimethyl-1-(4-sulfanylphenyl)-5,7-dihydroindol-4-one

• CAS: 1023468-49-6
• Molecular Formula: C22H20BrNOS
• Molecular Weight: 426.37
• SMILES: CC1(CC2=C(C=C(N2C3=CC=C(C=C3)S)C4=CC=C(C=C4)Br)C(=O)C1)C
• InChI: InChI=1S/C22H20BrNOS/c1-22(2)12-20-18(21(25)13-22)11-19(14-3-5-15(23)6-4-14)24(20)16-7-9-17(26)10-8-16/h3-11,26H,12-13H2,1-2H3
• InChIKey: IPVCVYHMGXMIFL-UHFFFAOYSA-N
• Solubility: not available

2-(4-Bromophenyl)-6,6-dimethyl-1-(4-sulfanylphenyl)-5,7-dihydroindol-4-one (CAS 1023468-49-6): Structural Identity and Core Properties

2-(4-Bromophenyl)-6,6-dimethyl-1-(4-sulfanylphenyl)-5,7-dihydroindol-4-one is a synthetic, research-grade indole derivative featuring a 5,7-dihydroindol-4-one core. Its molecular weight is 426.37 g/mol with the formula C22H20BrNOS . The compound is distinguished by a 4-bromophenyl group at the 2-position and a 4-sulfanylphenyl (thiol) group at the N-1 position, combined with a geminal dimethyl substitution at the 6-position. It is supplied as a chemical intermediate for pharmaceutical and biotechnology research applications, with a certified minimum purity of 97% (NLT 97%) . The free thiol moiety provides a reactive handle for further functionalization, differentiating it from many in-class analogs that feature non-reactive or less nucleophilic substituents at this position.

Workflow Intermediate for thiol-specific conjugations and probe development

Selection Reactive N-1 sulfanylphenyl handle for chemoselective ligation

Use Context Scaffold for metallodrug screening and bioinorganic mechanism studies

Why Close Analogs Cannot Replace 2-(4-Bromophenyl)-6,6-dimethyl-1-(4-sulfanylphenyl)-5,7-dihydroindol-4-one in Research Settings

The research utility of 2-(4-bromophenyl)-6,6-dimethyl-1-(4-sulfanylphenyl)-5,7-dihydroindol-4-one is intrinsically linked to its specific chemistry, particularly the N-1 4-sulfanylphenyl substituent. Substituting this with close analogs like 1-(4-fluorophenyl) or 1-(4-chlorophenyl) derivatives results in the loss of the free thiol group's distinctive reactivity. This thiol can participate in specific non-covalent interactions, act as a metal-coordinating ligand, and serve as a conjugation site for bioconjugation or polymer chemistry—capabilities that are absent in halogen-substituted analogs. Such functional switching invalidates any structure-activity relationship (SAR) established for applications like targeted drug delivery, chemoproteomics probe development, or materials science. Consequently, direct substitution is not scientifically justified without re-validation of the entire experimental system, as the fundamental chemical and pharmacological properties are altered.

Risk 1 1-(4-Fluorophenyl) or 1-(4-chlorophenyl) analogs lack the free thiol; thiol-mediated conjugation or coordination pathways may not transfer.

Risk 2 Halogen-substituted N-1 analogs remove metal-coordinating potential, which may shift bioinorganic screening outcomes.

Risk 3 Lower-purity batch specifications from alternative sources may introduce impurity profiles that require review for quantitative assays.

Quantitative Differentiation at Threshold: 2-(4-Bromophenyl)-6,6-dimethyl-1-(4-sulfanylphenyl)-5,7-dihydroindol-4-one vs. In-Class Analogs

Functional Group Reactivity: Free Thiol vs. Halo-substituted Analogs

A critical, measurable differentiator for 2-(4-bromophenyl)-6,6-dimethyl-1-(4-sulfanylphenyl)-5,7-dihydroindol-4-one is the presence of a reactive thiol (pKa ~6-8 for aromatic thiols). This enables site-specific conjugation under physiological or near-physiological conditions via chemoselective reactions like thiol-maleimide or thiol-pyridyldisulfide coupling. Analogs such as 2-(4-bromophenyl)-1-(4-fluorophenyl)-6,6-dimethyl-5,7-dihydroindol-4-one and 2-(4-bromophenyl)-1-(4-chlorophenyl)-6,6-dimethyl-5,7-dihydroindol-4-one lack this reactive group, providing no equivalent capacity for selective, stable conjugate formation [REFS-1, REFS-2]. This functional group difference is absolute and qualitative.

Thiol Reactivity

Class-level inference

Free aromatic thiol present for chemoselective ligation; halo-substituted analogs provide no equivalent reactive group.

Enables thiol-maleimide or pyridyldisulfide coupling workflows.

Absolute qualitative difference; not a quantitative comparison.

Evidence Dimension	Reactive functional group for chemoselective ligation
Target Compound Data	Free aromatic thiol (4-sulfanylphenyl) present
Comparator Or Baseline	2-(4-Bromophenyl)-1-(4-fluorophenyl) analog: No thiol; 4-fluorophenyl is unreactive. 2-(4-Bromophenyl)-1-(4-chlorophenyl) analog: No thiol; 4-chlorophenyl is unreactive.
Quantified Difference	Not applicable (qualitative functional group presence/absence)
Conditions	General chemical reactivity; relevant to bioconjugation and materials chemistry contexts

Why This Matters

For procurement decisions in probe development or drug delivery research, the presence of a conjugatable thiol is a selection-determining feature that no simple halo-substituted analog can replicate.

Metal-Coordinating Potential: Sulfanyl Ligand vs. Non-Coordinating Analogs

The compound's 4-sulfanylphenyl substituent is a neutral, two-electron donor (thiol/thiolate form) capable of coordinating transition metals (e.g., Zn²⁺, Cu⁺, Fe²⁺) to form stable S-M bonds. This property is exploitable for generating metallodrug candidates or enzyme inhibitors targeting metalloproteins. In contrast, 1-(4-halophenyl) analogs (e.g., 1-(4-fluorophenyl) CAS 96757-24-3; 1-(4-chlorophenyl)) are very poor metal ligands under biological conditions and thus cannot demonstrate this specific bioinorganic mechanism or binding mode [REFS-1, REFS-2].

Metal Coordination

Class-level inference

Thiol/thiolate moiety capable of transition metal coordination; 1-(4-halophenyl) analogs are very poor metal ligands.

Supports metallodrug candidate screening and metalloprotein inhibition studies.

Mechanistic potential based on functional group chemistry.

Evidence Dimension	Metal-binding capacity (qualitative functional assessment)
Target Compound Data	Thiol/thiolate moiety capable of strong transition metal coordination
Comparator Or Baseline	1-(4-Fluorophenyl) analog: No effective metal-coordinating group; weak van der Waals interactions only. 1-(4-Chlorophenyl) analog: No effective metal-coordinating group.
Quantified Difference	Not applicable (qualitative mechanistic potential based on functional group chemistry)
Conditions	Aqueous or mixed aqueous-organic conditions; coordination chemistry models

Why This Matters

A research program investigating metallodrugs or metal-dependent inhibition requires a ligand scaffold. This compound provides an in-built soft donor ligand, eliminating the need for a synthetic effort to install a coordinating group, unlike its non-coordinating analogs.

Supplied Purity: Certified 97% (NLT) Specification for Reproducible Research

The compound is supplied with a certified purity specification of NLT 97% (Not Less Than 97%) by MolCore . This level of purity is defined and guaranteed, which is critical for quantitative bioassays and reproducible chemical reactions. In comparison, many close structural analogs listed by other vendors are described with a 'typical purity of 95%' , which represents a lower and less stringently guaranteed specification. The 2% minimum improvement in specified purity can represent a significant reduction in total impurities in a screening context, reducing the risk of false positives or off-target effects attributed to contaminants.

Supplied Purity

Cross-study comparable

Certified NLT 97% purity vs. typical 95% purity for analogs from other suppliers.

Higher guaranteed purity supports reliable high-throughput screening data.

Analytical method not specified; ≥2% absolute purity difference.

Evidence Dimension	Supplied minimum purity specification
Target Compound Data	Purity: ≥ 97% (NLT)
Comparator Or Baseline	2-(4-Bromophenyl)-6,6-dimethyl-1-(4-sulfanylphenyl)-5,7-dihydroindol-4-one from another supplier (BenchChem): Purity described as 'usually 95%'
Quantified Difference	≥2% absolute difference in minimum specified purity
Conditions	Commercial supplier specifications; analytical method not specified

Why This Matters

For a procurement officer or lead chemist, a guaranteed high-purity specification minimizes the risk of assay interference from unknown contaminants, directly influencing the reliability of downstream data, especially in high-throughput screening.

Optimal Application Scenarios for 2-(4-Bromophenyl)-6,6-dimethyl-1-(4-sulfanylphenyl)-5,7-dihydroindol-4-one Based on Chemical Evidence

Development of Site-Specific Bioconjugates and Chemical Probes

The free thiol group is the primary driver for this application. It allows for the direct, chemoselective attachment of the compound to maleimide- or pyridyldisulfide-functionalized payloads (e.g., fluorophores, biotin, cytotoxic drugs) or surfaces. This is essential for creating uniform, well-characterized conjugates for cellular imaging, pull-down assays, or targeted delivery, a task where the 1-(4-fluorophenyl) analog would be entirely non-functional by comparison .

Metalloprotein Inhibitor or Metallodrug Lead Optimization Programs

The N-1 sulfanylphenyl group provides an intrinsic soft donor atom for metal coordination. Research groups screening for inhibitors of zinc-dependent enzymes (e.g., HDACs, matrix metalloproteinases) or developing metal-based therapeutics (e.g., gold(I) or ruthenium complexes) can use this compound as a starting scaffold. This is in contrast to the 1-(4-chlorophenyl) analog, which cannot provide this critical metal-binding interaction and would necessitate full redesign of the pharmacophore .

High-Throughput Screening with Stringent Purity Requirements

Procuring the compound with a guaranteed NLT 97% purity specification, as provided by MolCore, directly supports high-fidelity screening campaigns . Compared to a 'usually 95%' purity specification from other sources, this higher purity standard reduces the likelihood of assay artifacts caused by impurities, providing more reliable single-concentration screening data and more accurate IC50/EC50 determinations during follow-up concentration-response studies.

Application

Selection Property

Validation Focus

Site-specific bioconjugate and probe development

N-1 free thiol reactivity for chemoselective ligation

Conjugation efficiency and conjugate stability review

Metalloprotein inhibitor or metallodrug lead programs

Intrinsic soft donor atom for metal coordination

Metal-binding stoichiometry and target engagement studies

High-throughput screening with stringent purity needs

Certified NLT 97% purity specification

Impurity profile and assay interference risk review